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Compound of Interest

Compound Name:

4-

[(Dimethylamino)methyl]benzonitril

e

Cat. No.: B188967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability and technical specifications of 4-[(Dimethylamino)methyl]benzonitrile. It is

intended to serve as a valuable resource for researchers, scientists, and professionals

engaged in drug development and other scientific endeavors.

Introduction
4-[(Dimethylamino)methyl]benzonitrile, with the CAS Number 35525-86-1, is a substituted

aromatic nitrile. Its chemical structure, featuring a benzonitrile moiety and a

dimethylaminomethyl group, makes it a versatile building block in organic synthesis. This

compound and its derivatives are of interest in medicinal chemistry due to their potential as

intermediates in the synthesis of pharmacologically active molecules. The presence of the

tertiary amine and the nitrile group allows for a variety of chemical transformations, making it a

valuable scaffold for the development of novel therapeutic agents.

Commercial Availability
A number of chemical suppliers offer 4-[(Dimethylamino)methyl]benzonitrile, typically for

research and development purposes. The table below summarizes the offerings from several

key suppliers. Please note that purity levels and available quantities may vary.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Note
s

Sigma-

Aldrich

4-

((Dimethylami

no)methyl)be

nzonitrile

35525-86-1 C₁₀H₁₂N₂ 160.22

Available

from various

partner

brands like

BLD

Pharmatech

and

Fluorochem.

Purity

specifications

should be

confirmed at

the time of

purchase.

BLD Pharm

4-

((Dimethylami

no)methyl)be

nzonitrile

35525-86-1 C₁₀H₁₂N₂ 160.22

Offers various

analytical

data upon

request,

including

NMR, HPLC,

and LC-MS.

Biosynth

4-

((Dimethylami

no)methyl)be

nzonitrile

35525-86-1 C₁₀H₁₂N₂ 160.22

Marketed as

a reference

standard for

pharmaceutic

al testing.

ChemicalBoo

k

4-

[(DIMETHYL

AMINO)MET

HYL]BENZO

NITRILE

35525-86-1 C₁₀H₁₂N₂ 160.22 Lists multiple

suppliers,

including

Chengdu

HuaNa

Chemicals
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Co., Ltd. and

Shanghai

Jizhi

Biochemical

Technology

Co. Ltd.

P&S

Chemicals

4-

(Dimethylami

no)methyl

benzonitrile

35525-86-1 C₁₀H₁₂N₂ -

Provides

IUPAC name

and

synonyms.

Santa Cruz

Biotechnolog

y

4-

[(dimethylami

no)methyl]be

nzonitrile

35525-86-1 - -

For Research

Use Only.

Lot-specific

data is

available on

the Certificate

of Analysis.

Physicochemical Properties
The following table summarizes key physicochemical properties of 4-
[(Dimethylamino)methyl]benzonitrile. This data is compiled from various supplier safety data

sheets and chemical databases.
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Property Value

CAS Number 35525-86-1[1]

Molecular Formula C₁₀H₁₂N₂[1]

Molecular Weight 160.22 g/mol [1]

IUPAC Name 4-[(dimethylamino)methyl]benzonitrile

Synonyms
4-(dimethylaminomethyl)benzonitrile, N,N-

dimethyl-4-cyanobenzylamine

Boiling Point 245.1 °C (Predicted)[2]

Appearance Solid (form may vary)

Synthesis Protocol
A general method for the synthesis of 4-[(Dimethylamino)methyl]benzonitrile involves the

reaction of 4-cyanobenzyl bromide with dimethylamine.

Experimental Protocol: Synthesis of 4-
[(Dimethylamino)methyl]benzonitrile
Materials:

4-Cyanobenzyl bromide

Dimethylamine solution

Sodium carbonate

N,N-Dimethylformamide (DMF)

Ethyl acetate

Water

Anhydrous sodium sulfate
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Procedure:

Dissolve 4-cyanobenzyl bromide (0.05 mol), sodium carbonate (0.056 mol), and

dimethylamine (0.056 mol) in N,N-dimethylformamide (75 mL) in a round-bottom flask.[3]

Stir the reaction mixture at room temperature for 3 hours.[3]

Heat the mixture to 90°C and continue the reaction until completion (monitoring by TLC is

recommended).[3]

After the reaction is complete, cool the mixture to room temperature.[3]

Add water (200 mL) and stir at 0°C. If a precipitate forms, collect the crystals by filtration,

wash with cold water, and dry under vacuum.[3]

Extract the filtrate with ethyl acetate.[3]

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to obtain the product.[3]
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Synthetic Workflow for 4-[(Dimethylamino)methyl]benzonitrile.
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Applications in Drug Discovery and Development
While specific literature on the biological activity of 4-[(Dimethylamino)methyl]benzonitrile is

limited, its structural motifs are present in molecules with known pharmacological relevance.

The dimethylaminomethyl group can serve as a key pharmacophore, and the benzonitrile

moiety can participate in various interactions with biological targets.

Representative Application: Building Block for Enzyme
Inhibitors
Analogs of 4-[(Dimethylamino)methyl]benzonitrile, such as 4-(aminomethyl)-3-

methylbenzonitrile, have been utilized as key building blocks in the synthesis of potent and

selective enzyme inhibitors. For instance, these scaffolds have been incorporated into inhibitors

of the Son of Sevenless homolog 1 (Sos1), a crucial protein in the RAS signaling pathway,

which is often dysregulated in cancer.

The primary amine of the aminomethyl group can be used to form covalent bonds with a

heterocyclic core, while the benzonitrile group can occupy a specific binding pocket of the

target protein, contributing to the inhibitor's potency and selectivity.

Sos1-Mediated RAS Activation Pathway
The Sos1 protein is a guanine nucleotide exchange factor (GEF) that activates RAS proteins

by promoting the exchange of GDP for GTP. Activated RAS then triggers downstream signaling

cascades, such as the MAPK/ERK pathway, leading to cell proliferation, differentiation, and

survival. In many cancers, mutations in RAS lead to its constitutive activation. Inhibiting the

interaction between Sos1 and RAS is a promising therapeutic strategy to counteract this

oncogenic signaling.
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Sos1-Mediated RAS Activation Pathway and Point of Inhibition.

Safety and Handling
4-[(Dimethylamino)methyl]benzonitrile should be handled with care in a laboratory setting. It

is advisable to consult the Safety Data Sheet (SDS) from the supplier before use. General

safety precautions include:

Working in a well-ventilated area or fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b188967?utm_src=pdf-body-img
https://www.benchchem.com/product/b188967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Avoiding inhalation of dust or vapors.

Preventing contact with skin and eyes.

Conclusion
4-[(Dimethylamino)methyl]benzonitrile is a commercially available chemical with potential

applications as a building block in medicinal chemistry and other areas of organic synthesis.

This guide provides a summary of its suppliers, physicochemical properties, a general

synthesis protocol, and a representative application in the context of drug discovery.

Researchers are encouraged to consult supplier-specific documentation for the most accurate

and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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